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Compound of Interest

Compound Name: 1-Chlorotridecane
CAS No.: 822-13-9
Cat. No.: B1582154
Get Quote
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Physicochemical Profile, Synthetic Methodologies, and Pharmaceutical Applications[1]

Executive Summary

1-Chlorotridecane (

) is a long-chain primary alkyl halide that serves as a critical lipophilic synthon in the
development of surface-active agents, permeation enhancers, and quaternary ammonium
antimicrobials. Unlike its even-numbered homologs (C12, C14), which are ubiquitous in
commodity surfactants, the C13 chain length offers unique physicochemical properties—
specifically regarding melting point depression and lipid bilayer intercalation—that are
advantageous in precision drug delivery systems.

This guide provides a rigorous technical analysis of 1-chlorotridecane, detailing self-validating
synthesis protocols, reactivity profiles, and its role in modern pharmaceutical chemistry.

Part 1: Physicochemical Characterization[1]

The physical profile of 1-chlorotridecane is dominated by its significant lipophilicity and the
"odd-even" effect observed in its melting point.[2] As a C13 alkane derivative, it exhibits a lower
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melting point than its C14 neighbor due to less efficient packing in the crystal lattice, a property
useful for maintaining fluidity in lipid-based formulations.

Table 1: Key Physicochemical Properties[1][3][4]

Property Value Condition/Note
Molecular Formula

Molecular Weight 218.81 g/mol

CAS Number 822-13-9

Appearance Colorless liquid Oily consistency

Boiling Point (Atm)

~278°C (Est)[1][2][3]

Decomposes near BP at 1 atm

Boiling Point (Vac) 126°C @ 5 mmHg [1]
_ _ Exhibits odd-chain depression
Melting Point 0.7°C
[1]
Density 0.87 g/mL @ 25°C

Refractive Index (

1.4430-1.4470

Purity indicator

)

Flash Point 113.8°C Closed Cup

LogP (Calc) ~7.4 Highly Lipophilic
Solubility Immiscible in water Soluble in EOH, Hexane,

DCM
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Expert Insight: When distilling 1-chlorotridecane, strictly avoid atmospheric distillation. The
high temperatures required (~278°C) often lead to minor elimination side-reactions (forming 1-
tridecene) and discoloration. Vacuum distillation (<10 mmHg) is the only acceptable purification
standard.[2]

Part 2: Synthetic Routes & Production[1][5]

While 1-chlorotridecane can be synthesized via radical chlorination of tridecane, that method
yields a difficult-to-separate mixture of isomers (1-, 2-, 3-chloro, etc.). For pharmaceutical-
grade applications, the conversion of 1-tridecanol using thionyl chloride (

) is the superior route. This method is stereospecific (maintains terminal position) and simplifies
purification because the byproducts are gases (

and

).[2]

Protocol: Deoxychlorination of 1-Tridecanol
Reaction:

[1]

Materials:

1-Tridecanol (1.0 eq)[1][2]

Thionyl Chloride (1.2 eq)

Catalyst: DMF (Dimethylformamide) - 2-3 drops[1][2]

Solvent: Dichloromethane (DCM) or neat (if scale permits)[1]

Step-by-Step Methodology:
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o Setup: Equip a 3-neck round-bottom flask with a reflux condenser, pressure-equalizing
addition funnel, and a gas scrubber (NaOH trap) to neutralize evolved HCI/SO2.[2]

» Solubilization: Dissolve 1-tridecanol in dry DCM under nitrogen atmosphere. Add catalytic
DMF.[2]

» Addition: Cool the system to 0°C. Add

dropwise over 30 minutes. The reaction is exothermic; control the rate to prevent solvent
boil-over.

e Reflux: Once addition is complete, warm to room temperature, then reflux (

) for 2-4 hours.

 In-Process Control (Self-Validation):

o TLC:[1] Monitor disappearance of the alcohol spot (more polar) and appearance of the
chloride (high

, hon-polar).

o IR: Disappearance of the broad O-H stretch (

o Workup: Evaporate solvent and excess
under reduced pressure.

 Purification: Distill the residue under high vacuum (target ~126°C at 5 mmHg).

Mechanism Visualization

The following diagram illustrates the

mechanism facilitated by the chlorosulfite intermediate.
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Figure 1: Deoxychlorination mechanism via Thionyl Chloride.[1][2] The evolution of gas drives
the reaction to completion (Le Chatelier's principle).

Part 3: Chemical Reactivity & Mechanisms[1][6]

1-Chlorotridecane acts as a classic electrophile in nucleophilic substitution reactions.[1][2] Its
primary utility in drug development lies in its ability to attach a C13 lipophilic tail to polar
pharmacophores.[2]

Reactivity Workflow

e Quaternization (Menshutkin Reaction): Reaction with tertiary amines to form quaternary
ammonium salts (QACSs).[2][5][6] This is the primary industrial route for producing antiseptics
and phase transfer catalysts.[2]

» Ether Synthesis (Williamson): Reaction with alkoxides to form long-chain ethers.[1][2]
e C-C Bond Formation: Conversion to Grignard reagents (

) for chain extension.[2]
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Figure 2: Divergent synthesis pathways utilizing 1-chlorotridecane as a lipophilic building
block.[1][2]

Part 4: Applications in Drug Development[1]
1. Permeation Enhancers

The C13 chain length occupies a "sweet spot" for skin permeation enhancement.[2] Shorter
chains (C8-C10) can be irritating, while longer chains (C16+) may crystallize or show limited
mobility within the stratum corneum lipids.[2] Derivatives of 1-chlorotridecane (e.g., tridecyl-
amines) fluidize the lipid bilayer, temporarily increasing permeability for transdermal drug
delivery [2].

2. Quaternary Ammonium Antimicrobials

Reaction of 1-chlorotridecane with dimethylbenzylamine yields Benzalkonium Chloride
analogs with specific C13 tail lengths.[1][2]

e Mechanism:[1][5][7] The cationic headgroup binds to the bacterial cell wall, while the C13 tail
intercalates into the membrane, causing lysis.

o Advantage:[1][7][8] Odd-chain surfactants often exhibit different critical micelle
concentrations (CMC) and solubility profiles compared to standard C12/C14 mixes, allowing
for fine-tuning of hemolytic activity vs. antimicrobial potency [3].[2]
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Part 5: Safety & Handling

Signal Word: WARNING
e Hazards:
o Skin/Eye Irritation: Causes skin irritation (H315) and serious eye irritation (H319).[2]

o Aguatic Toxicity: Very toxic to aquatic life with long-lasting effects (H410).[1][2][9] This is
characteristic of long-chain alkyl halides due to bioaccumulation potential (High LogP).

o Storage: Store in a cool, dry place away from direct sunlight. While chlorides are more stable
than iodides, prolonged UV exposure can induce radical decomposition, liberating HCI.[2]

o Disposal: Must be disposed of as halogenated organic waste.[1][2] Do not release into
municipal water systems.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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